Cas no 2877685-71-5 (N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide)
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- F6822-3145
- AKOS040887229
- 2877685-71-5
- N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
- N-[[1-(6-Cyano-2-pyridinyl)-4-fluoro-4-piperidinyl]methyl]cyclopropanecarboxamide
-
- Inchi: 1S/C16H19FN4O/c17-16(11-19-15(22)12-4-5-12)6-8-21(9-7-16)14-3-1-2-13(10-18)20-14/h1-3,12H,4-9,11H2,(H,19,22)
- InChI Key: YSBHZXMTORHIPQ-UHFFFAOYSA-N
- SMILES: C1(C(NCC2(F)CCN(C3=NC(C#N)=CC=C3)CC2)=O)CC1
Computed Properties
- Exact Mass: 302.15428940g/mol
- Monoisotopic Mass: 302.15428940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 565.6±50.0 °C(Predicted)
- pka: 15.51±0.20(Predicted)
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6822-3145-2μmol |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-5μmol |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-10μmol |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-20μmol |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-1mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-2mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-3mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-4mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-5mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6822-3145-10mg |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide |
2877685-71-5 | 10mg |
$118.5 | 2023-09-07 |
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide
N-{[1-(6-Cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide: A Comprehensive Overview
N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide, identified by the CAS number 2877685-71-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring, a piperidine ring, and a pyridine moiety. The presence of a cyano group (-CN) on the pyridine ring and a fluorine atom on the piperidine ring adds to its chemical diversity and functional versatility.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and amide bond formations. Recent advancements in synthetic chemistry have enabled the efficient construction of such intricate structures, making this compound accessible for further research and development. Its structural complexity makes it an interesting candidate for exploring novel chemical reactivity and bioactivity.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The cyclopropane ring is known for its unique strain energy, which can be exploited to design bioactive molecules with improved pharmacokinetic properties. The piperidine ring, on the other hand, contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The fluorine atom on the piperidine ring further enhances the compound's lipophilicity, making it a promising lead for drug discovery.
In terms of applications, this compound has shown potential in inhibiting certain enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that it may act as an antagonist for G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension, inflammation, and neurodegenerative diseases. The cyano group on the pyridine ring also introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its bioactivity.
From a materials science perspective, this compound's structure suggests potential applications in polymer chemistry or as a building block for advanced materials. The combination of aromaticity from the pyridine ring and the strained cyclopropane ring could lead to interesting electronic and mechanical properties when incorporated into polymer frameworks.
Recent research has also focused on optimizing the synthesis of this compound to improve yield and reduce environmental impact. Green chemistry approaches, such as using catalytic systems or solvent-free conditions, have been explored to make its production more sustainable. These efforts align with global trends toward environmentally friendly chemical manufacturing.
In conclusion, N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide (CAS No 2877685-71-5) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and medicinal chemistry, positions it as a valuable asset for future research and development.
2877685-71-5 (N-{[1-(6-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}cyclopropanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)